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Compound of Interest

Compound Name: 4-Phenoxyphenyl isocyanate

Cat. No.: B1349322

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenoxyphenyl isocyanate, identified by CAS number 59377-19-4, is an aromatic
isocyanate with significant utility in organic synthesis and materials science.[1] Structurally, it
features a highly reactive isocyanate group (-N=C=0) attached to a diphenyl ether backbone.
This functional group makes it an important precursor for a variety of chemical transformations,
particularly in the formation of urethanes, ureas, and other carbamoyl derivatives. Its
classification as an organic building block and a bulk drug intermediate underscores its role in
the development of complex molecules and functional materials.[2][3] The reactivity of the
iIsocyanate moiety allows for covalent modification of biomolecules, making it a compound of
interest for bioconjugation, drug delivery systems, and the synthesis of novel therapeutic
agents.[4]

Physicochemical and Spectroscopic Data

The fundamental properties of 4-Phenoxyphenyl isocyanate are summarized below. This
data is critical for its handling, reaction setup, and characterization.
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Property Value Reference(s)
Molecular Formula C13HoNO:2 [1112]15]16]
Molecular Weight 211.22 g/mol (11121151171
) Clear colorless to slightly
Physical Appearance o [819]
yellow liquid
Density 1.169 g/mL at 25 °C [718]
Boiling Point 169-170 °C at 3 mmHg [31[71I8]
Flash Point >110 °C (>230 °F) [718]
Refractive Index 1.595 at 20 °C [7]
Purity Typically =298% [2][10]
O=C=NC1=CC=C(0C2=CC=C
SMILES [8][11]
C=C2)C=C1
PNBUGOFIKAHZRW-
InChlKey [31[7]

UHFFFAOYSA-N

Safety and Handling

4-Phenoxyphenyl isocyanate is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[5][12] It is sensitive to moisture and should be

stored under inert gas in a refrigerator.[7][8]
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Safety Information

Details

Reference(s)

Signal Word

Warning / Danger

[12]

Hazard Statements

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH332:
Harmful if inhaledH334: May
cause allergy or asthma
symptoms or breathing
difficulties if inhaledH335: May

cause respiratory irritation

[1107][12]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP302+P352: IF ON
SKIN: Wash with plenty of
soap and
waterP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]12]

Store in a refrigerator (+4 °C)

Storage under a dry, inert atmosphere. [718]
Moisture sensitive.
UN Number: 2206Hazard

Transport [718]

Class: 6.1Packing Group: IlI

Synthesis and Reactivity
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Plausible Synthetic Route

Aryl isocyanates are most commonly synthesized from the corresponding primary amine. For
4-Phenoxyphenyl isocyanate, the precursor would be 4-phenoxyaniline. The classical and
industrially relevant method involves the reaction of the amine with phosgene (COCI2) or a
safer phosgene equivalent, such as triphosgene.

Plausible Synthesis Workflow
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Caption: Plausible synthesis of 4-Phenoxyphenyl isocyanate from 4-phenoxyaniline.

Core Reactivity with Nucleophiles

The synthetic utility of 4-Phenoxyphenyl isocyanate stems from the high electrophilicity of the
central carbon atom in the isocyanate group. It readily reacts with a wide range of nucleophiles
to form stable adducts, a principle central to polyurethane chemistry and bioconjugation.
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Core Reactivity of 4-Phenoxyphenyl Isocyanate

Nucleophiles
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Caption: Reaction of 4-Phenoxyphenyl isocyanate with common nucleophiles.

Applications in Research and Drug Development

The unique properties of 4-Phenoxyphenyl isocyanate make it a valuable tool for
researchers.

« Organic Synthesis: It serves as a key intermediate for introducing the 4-
phenoxyphenylcarbamoyl moiety into molecules, which can be useful for modifying the
solubility, stability, or biological activity of a parent compound.

» Bioconjugation: Isocyanates react with nucleophilic side chains of amino acids in proteins,
such as the g-amino group of lysine or the N-terminal amine.[13] This reaction can be used
to label proteins or to link small molecule drugs to antibodies or other biologics, forming
bioconjugates for targeted therapies.

+ Biomaterials and Drug Delivery: The broader class of isocyanates is fundamental to the
production of polyurethanes, which are widely used in medical devices like catheters and
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implants due to their biocompatibility and tunable mechanical properties.[4][14] Isocyanate-
based materials are also explored for creating hydrogels and nanostructures for controlled
drug release and targeted delivery systems.[4][15]

Experimental Protocols
General Protocol for Synthesis of a Disubstituted Urea

This protocol describes a general procedure for the reaction of 4-Phenoxyphenyl isocyanate
with a primary amine to form a urea derivative.

o Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve the primary amine (1.0 equivalent) in an anhydrous aprotic solvent (e.g.,
dichloromethane or THF).

e Reaction: Cool the solution to 0 °C using an ice bath. Add 4-Phenoxyphenyl isocyanate
(1.05 equivalents) dropwise to the stirred solution.

o Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are
consumed.

o Workup: If a precipitate (the urea product) forms, collect it by vacuum filtration and wash with
cold solvent. If the product is soluble, concentrate the reaction mixture under reduced
pressure.

« Purification: Purify the crude product by recrystallization from an appropriate solvent system
(e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

o Characterization: Confirm the structure of the purified product using standard analytical
techniques (*H NMR, 3C NMR, IR spectroscopy, and mass spectrometry).

Workflow for Analysis of Protein Adducts

This experimental workflow is based on methodologies used for studying the reaction of aryl
isocyanates with proteins, which is crucial for understanding their mechanism of action and for
dosimetry.[13]
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Adduct Formation: Incubate the target protein (e.g., hemoglobin or albumin) with a controlled
concentration of 4-Phenoxyphenyl isocyanate in a suitable buffer (e.g., phosphate buffer,
pH 7.4) for a defined period at 37 °C.

Removal of Unreacted Isocyanate: Remove excess, unreacted isocyanate by dialysis or
size-exclusion chromatography.

Adduct Hydrolysis: To quantify the extent of modification, cleave the isocyanate adduct to
release the corresponding amine (4-phenoxyaniline). Studies on similar isocyanates suggest
that hydrolysis under mild basic conditions (e.g., 0.3 M NaOH at 100 °C for several hours)
can be more effective than acidic hydrolysis, which may form stable hydantoin byproducts.
[13]

Sample Preparation: After hydrolysis, neutralize the sample and extract the released 4-
phenoxyaniline into an organic solvent (e.g., ethyl acetate). Add an internal standard for
accurate quantification.

Quantification: Analyze the extracted sample using High-Performance Liquid
Chromatography (HPLC) with UV or mass spectrometric detection to quantify the amount of
released 4-phenoxyaniline.

Data Analysis: Correlate the amount of released amine to the level of protein modification.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1349322?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23899214/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Protein Adduct Analysis
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Caption: Experimental workflow for the analysis of protein adducts.
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Conclusion

4-Phenoxyphenyl isocyanate is a versatile chemical reagent with well-defined
physicochemical properties and predictable reactivity. Its utility as a synthetic building block is
significant, but its true potential for the target audience lies in its application in bioconjugation
and the development of advanced biomaterials. The ability of the isocyanate group to form
stable, covalent bonds with biological macromolecules provides a powerful tool for creating
targeted therapeutics, diagnostic agents, and functional materials for drug delivery. Proper
adherence to safety protocols is essential when working with this compound to mitigate the
risks associated with its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to 4-Phenoxyphenyl Isocyanate
(CAS 59377-19-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349322#4-phenoxyphenyl-isocyanate-cas-number-
59377-19-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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